Trans-6'-bromo-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-imine

• Molecular Formula: C15H18BrNO
• Molecular Weight: 308.21 g/mol
• IUPAC Name: 6-bromo-4'-methoxyspiro[3H-indene-2,1'-cyclohexane]-1-imine
• InChI: InChI=1S/C15H18BrNO/c1-18-12-4-6-15(7-5-12)9-10-2-3-11(16)8-13(10)14(15)17/h2-3,8,12,17H,4-7,9H2,1H3
• InChI Key: FEXLRNLRZGRQAV-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2(CC1)CC3=C(C2=N)C=C(C=C3)Br

Description

Trans-6'-bromo-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-imine is a useful research compound. Its molecular formula is C15H18BrNO and its molecular weight is 308.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(5′-bromo-4-methoxyspiro[cyclohexane-1,2′-indene]-3′(1′H)-ylidene)-2-methylpropane-2-sulfinamide (Example 19 Step 1, mixture of isomers, 2 g, 4.85 mmol) in anhydrous 1,4-dioxane (25 mL) was added 4M HCl in 1,4-dioxane (12.12 mL, 48.50 mmol). A white precipitate was formed immediately and the resulting cloudy mixture was stirred under a nitrogen atmosphere at r.t. for 90 min. Et2O (30 mL) was added and the solid was filtered off and washed with Et2O. The solid was partitioned between DCM (40 mL) and sat. aq. NaHCO3 (40 mL). The phases were separated and the organic layer concentrated. The crude title compound (1.41 g) was used directly in the next step. MS (EI) m/z 307 M+.